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Compound of Interest

Compound Name: 1,4-Dibromobutane-d8

Cat. No.: B120142

For researchers and professionals in the scientific community, the proper handling and disposal
of chemical reagents are paramount to ensuring a safe and compliant laboratory environment.
This guide provides essential, step-by-step procedures for the safe disposal of 1,4-
Dibromobutane-d8, a deuterated analog of 1,4-Dibromobutane used in various research
applications. Adherence to these guidelines is critical for minimizing environmental impact and
protecting personnel from potential hazards.

Essential Safety and Hazard Information

1,4-Dibromobutane-d8 is classified as a toxic and corrosive substance that can cause skin
irritation and serious eye damage.[1][2] Ingestion is particularly hazardous and requires
immediate medical attention.[2][3] It is a combustible liquid and should be handled with care,
away from ignition sources.[4][5]

Personal Protective Equipment (PPE): When handling 1,4-Dibromobutane-d8, it is mandatory
to use appropriate personal protective equipment. This includes:

» Eye Protection: Chemical safety goggles or glasses.[]
e Hand Protection: Protective gloves.[2]

o Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[2]
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o Respiratory Protection: In areas with inadequate ventilation or when vapors may be
generated, respiratory protection is required.[2][6]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 1,4-
Dibromobutane. While this data is for the non-deuterated form, it serves as a close proxy for
the deuterated analog due to their chemical similarities.

Property Value

Molecular Formula CaDsBr2

Molecular Weight 223.96 g/mol [1][4]

Density 1.942 g/mL at 25 °C[4]

Boiling Point 63-65 °C at 6 mmHg[4]

Melting Point -20 °C[4]

Flash Point 113 °C (235.4 °F) - closed cup[4]
UN Number 2810[7]

Dangerous Goods Class 6.1[7]

Step-by-Step Disposal Protocol

The proper disposal of 1,4-Dibromobutane-d8 must be conducted in accordance with local,
state, and federal regulations.[5][6] The following protocol outlines the general steps for its safe
disposal.

1. Waste Collection and Storage:
» Original Containers: Whenever possible, leave the chemical waste in its original container.[6]
» No Mixing: Do not mix 1,4-Dibromobutane-d8 waste with other chemical waste streams.[6]

o Labeling: Ensure the container is clearly and accurately labeled with the chemical name and
associated hazards.
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o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents, strong bases, and strong acids.[3]
The container must be kept tightly closed.[3][6]

2. Accidental Spill Cleanup: In the event of a spill, follow these procedures immediately:
o Evacuate: Clear the area of all personnel.[5][7]
e Ventilate: Ensure adequate ventilation of the spill area.

o Containment: Stop the leak if it is safe to do s0.[5][7] Contain the spill using inert absorbent
materials like sand, earth, or vermiculite.[5][7]

o Collection: Carefully collect the absorbed material and recoverable product into a clean, dry,
and sealable container labeled for disposal.[7]

o Decontamination: Wash the spill area thoroughly.[7] Decontaminate all protective clothing
and equipment before reuse.[7]

3. Final Disposal:

o Consult Authorities: Always consult your institution's Environmental Health and Safety (EHS)
department or the State Land Waste Management Authority for specific disposal instructions.

[7]

o Approved Disposal Methods: Common disposal methods for this type of chemical waste
include:

o Recycling: Consult the manufacturer for recycling options.[7]
o Incineration: Incinerate the residue at an approved facility.[7]

o Landfill: Dispose of containers in an authorized landfill, ensuring they are punctured to
prevent reuse.[5]

Disposal Workflow Diagram
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The following diagram illustrates the logical steps for the proper disposal of 1,4-
Dibromobutane-d8.

|dentify Waste
(1,4-Dibromobutane-d8)

No Yes

Wear Appropriate PPE Contain Spill with
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Collect Spill Debris in
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(Recycle, Incinerate, Landfill)

Figure 1. 1,4-Dibromobutane-d8 Disposal Workflow
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Figure 1. Procedural workflow for the safe disposal of 1,4-Dibromobutane-d8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b120142?utm_src=pdf-body-img
https://www.benchchem.com/product/b120142?utm_src=pdf-body
https://www.benchchem.com/product/b120142?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dibromobutane-d8
https://www.lobachemie.com/lab-chemical-msds/MSDS-14dibromobutane-CASNO-110-52-03255-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC161280010&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/480444
https://datasheets.scbt.com/sc-237753.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/140805
https://sdfine.com/media/catalog/product/attachment/56272MSDS.pdf
https://www.benchchem.com/product/b120142#1-4-dibromobutane-d8-proper-disposal-procedures
https://www.benchchem.com/product/b120142#1-4-dibromobutane-d8-proper-disposal-procedures
https://www.benchchem.com/product/b120142#1-4-dibromobutane-d8-proper-disposal-procedures
https://www.benchchem.com/product/b120142#1-4-dibromobutane-d8-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b120142?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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